Cas no 31881-16-0 (Benzeneacetonitrile,2,5-dimethyl-a-[(3-nitrophenyl)methylene]-)

• Product name: Benzeneacetonitrile,2,5-dimethyl-a-[(3-nitrophenyl)methylene]-
• CAS No: 31881-16-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.30526
• CID: 316077
• PubChem ID: 5463120

Benzeneacetonitrile,2,5-dimethyl-a-[(3-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2,5-dimethyl-a-[(3-nitrophenyl)methylene]-
• 31881-16-0
• m-Nitrobenzylidene-2,5-dimethylphenylacetonitrile

• Inchi： InChI=1S/C17H14N2O2/c1-12-6-7-13(2)17(8-12)15(11-18)9-14-4-3-5-16(10-14)19(20)21/h3-10H,1-2H3/b15-9+
• InChI Key： WAEYMLZYPBKJJR-OQLLNIDSSA-N
• SMILES： N#C/C(/C1=CC(C)=CC=C1C)=C\C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.6

Experimental Properties

• Density: 1.208
• Boiling Point: 425.3°Cat760mmHg
• Flash Point: 211°C
• Refractive Index: 1.64
• PSA: 66.93